Cas no 34052-41-0 ( )
structure
Product Name:
CAS No:34052-41-0
MF:C8H12ClN3O2
MW:217.652780532837
CID:918724
PubChem ID:24193692
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- trimethyl-(5-nitropyridin-2-yl)azanium,chloride
- NSC156112
- NSC-156112
- DTXSID70638394
- 34052-41-0
- N,N,N-Trimethyl-5-nitropyridin-2-aminium chloride
-
-
- Inchi: 1S/C8H12N3O2.ClH/c1-11(2,3)8-5-4-7(6-9-8)10(12)13;/h4-6H,1-3H3;1H/q+1;/p-1
- InChI Key: CAGURKGQIGMVLP-UHFFFAOYSA-M
- SMILES: [Cl-].[O-][N+](C1=CN=C(C=C1)[N+](C)(C)C)=O
Computed Properties
- Exact Mass: 217.06200
- Monoisotopic Mass: 217.0618043g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 195
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.7Ų
Experimental Properties
- PSA: 58.71000
- LogP: -1.28630
Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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